Cas no 2003892-69-9 (Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl-)
Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 3-(bromomethyl)-3-(2,2-difluoroethyl)-2-methyloxolane
- Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl-
-
- Inchi: 1S/C8H13BrF2O/c1-6-8(5-9,2-3-12-6)4-7(10)11/h6-7H,2-5H2,1H3
- InChI Key: ZQDMNINAKFDKDF-UHFFFAOYSA-N
- SMILES: BrCC1(CC(F)F)CCOC1C
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 154
- XLogP3: 2.7
- Topological Polar Surface Area: 9.2
Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-678353-0.05g |
3-(bromomethyl)-3-(2,2-difluoroethyl)-2-methyloxolane |
2003892-69-9 | 0.05g |
$1393.0 | 2023-03-11 | ||
| Enamine | EN300-678353-0.1g |
3-(bromomethyl)-3-(2,2-difluoroethyl)-2-methyloxolane |
2003892-69-9 | 0.1g |
$1459.0 | 2023-03-11 | ||
| Enamine | EN300-678353-0.25g |
3-(bromomethyl)-3-(2,2-difluoroethyl)-2-methyloxolane |
2003892-69-9 | 0.25g |
$1525.0 | 2023-03-11 | ||
| Enamine | EN300-678353-0.5g |
3-(bromomethyl)-3-(2,2-difluoroethyl)-2-methyloxolane |
2003892-69-9 | 0.5g |
$1591.0 | 2023-03-11 | ||
| Enamine | EN300-678353-1.0g |
3-(bromomethyl)-3-(2,2-difluoroethyl)-2-methyloxolane |
2003892-69-9 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-678353-2.5g |
3-(bromomethyl)-3-(2,2-difluoroethyl)-2-methyloxolane |
2003892-69-9 | 2.5g |
$3249.0 | 2023-03-11 | ||
| Enamine | EN300-678353-5.0g |
3-(bromomethyl)-3-(2,2-difluoroethyl)-2-methyloxolane |
2003892-69-9 | 5.0g |
$4806.0 | 2023-03-11 | ||
| Enamine | EN300-678353-10.0g |
3-(bromomethyl)-3-(2,2-difluoroethyl)-2-methyloxolane |
2003892-69-9 | 10.0g |
$7128.0 | 2023-03-11 |
Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- Related Literature
-
Zhizhen Lai,Mo Zhang,Jinyu Zhou,Tianjing Chen,Dan Li,Xuejing Shen,Jia Liu,Jiang Zhou,Zhili Li Analyst, 2021,146, 4261-4267
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
Additional information on Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl-
Introduction to Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- (CAS No. 2003892-69-9)
The compound Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- (CAS No. 2003892-69-9) represents a significant advancement in the field of organic chemistry and pharmaceutical research. This tetrahydrofuran derivative features a unique structural configuration that positions it as a versatile intermediate in the synthesis of bioactive molecules. The presence of both bromomethyl and difluoroethyl substituents on the tetrahydrofuran core imparts distinct reactivity and functionalization possibilities, making it a valuable building block for medicinal chemists and synthetic organic chemists.
Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. The bromomethyl group, in particular, serves as a reactive handle for further functionalization via nucleophilic substitution reactions, enabling the introduction of diverse pharmacophores. Meanwhile, the 2,2-difluoroethyl moiety introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity in drug molecules. This combination of structural features makes Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- an intriguing candidate for exploring new chemical entities in drug discovery.
In the context of modern pharmaceutical research, the demand for structurally complex and functionally diverse molecules has never been greater. The compound's tetrahydrofuran scaffold is particularly noteworthy, as it is a common motif in biologically active compounds due to its ability to mimic natural product structures and facilitate favorable interactions with biological targets. The methyl group at the 2-position further enhances its structural diversity, allowing for fine-tuning of physicochemical properties such as solubility and lipophilicity.
One of the most compelling aspects of Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- is its potential application in the synthesis of kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is implicated in a wide range of diseases, including cancer. By leveraging the bromomethyl group for further derivatization, researchers can design molecules that selectively inhibit specific kinase isoforms. The fluorine atoms in the difluoroethyl group can also enhance binding affinity by participating in halogen bonding interactions with protein targets.
Another area where this compound shows promise is in the development of antiviral agents. The structural features of Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- allow for the creation of molecules that can interact with viral proteases or polymerases. Such interactions are crucial for inhibiting viral replication and treating infections caused by RNA or DNA viruses. Preliminary computational studies suggest that derivatives of this compound may exhibit potent antiviral activity by disrupting essential viral enzymes.
The synthesis of Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the bromination of a precursor tetrahydrofuran derivative followed by nucleophilic addition with a 1-bromo-1-fluoroethane equivalent. The introduction of the methyl group at the 2-position is typically achieved via catalytic hydrogenation or metal-catalyzed coupling reactions. Each step must be rigorously controlled to avoid side reactions that could compromise the final product's integrity.
In terms of handling and storage, Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- should be stored under inert conditions to prevent degradation due to moisture or air exposure. Appropriate safety measures must be taken when working with this compound, including wearing personal protective equipment (PPE) such as gloves and goggles. While it does not pose significant health hazards under normal conditions, its reactivity requires caution during synthesis and purification procedures.
The growing interest in fluorinated compounds underscores their importance in modern drug discovery. The ability to introduce fluorine atoms into molecular structures offers numerous advantages, including improved metabolic stability and enhanced binding interactions with biological targets. Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- exemplifies this trend by combining a versatile tetrahydrofuran scaffold with functional groups that promote further derivatization and biological activity.
Future research directions may explore additional modifications to this compound to enhance its therapeutic potential. For instance, incorporating additional fluorine atoms or other heteroatoms could further modulate its pharmacokinetic properties. Additionally, exploring different synthetic routes might lead to more efficient production methods that reduce costs and improve scalability.
In conclusion,Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl- (CAS No. 2003892-69-9) represents a promising intermediate in pharmaceutical research due to its unique structural features and reactivity profile. Its potential applications in kinase inhibition and antiviral therapy make it an attractive candidate for further exploration by medicinal chemists and synthetic organic chemists alike.
2003892-69-9 (Furan, 3-(bromomethyl)-3-(2,2-difluoroethyl)tetrahydro-2-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)